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Compound of Interest

Compound Name: 2-Amino-3,5-diiodobenzamide

Cat. No.: B15152183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anticancer agents has led to the exploration of a diverse range of chemical

scaffolds. Among these, substituted 2-aminobenzamides have emerged as a promising class of

compounds demonstrating significant antiproliferative activity against various cancer cell lines.

Their versatile structure allows for a wide array of substitutions, enabling the fine-tuning of their

biological activity and target specificity. This technical guide provides an in-depth overview of

the core findings related to the antiproliferative effects of substituted 2-aminobenzamides,

focusing on quantitative data, experimental methodologies, and the underlying mechanisms of

action.

Quantitative Analysis of Antiproliferative Activity
The antiproliferative efficacy of various substituted 2-aminobenzamide derivatives has been

quantified using in vitro cell-based assays. The half-maximal inhibitory concentration (IC50), a

key measure of a compound's potency, has been determined for numerous derivatives across

a panel of human cancer cell lines. The following tables summarize the reported IC50 values,

offering a comparative view of the structure-activity relationships (SAR).
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Compound ID
Substitution
Pattern

Cancer Cell
Line

IC50 (µM) Reference

Series 1: 2-(2-

Phenoxyacetami

do)benzamides

17j
5-iodo, N-

(pyridin-2-yl)

K562 (Chronic

Myelogenous

Leukemia)

0.16 [1]

Series 2: o-

Aminobenzamide

Derivatives

F8
(details not

specified)

HGC-27 (Gastric

Cancer)
0.28 [2]

T9
(details not

specified)

HGC-27 (Gastric

Cancer)
1.84 [2]

Series 3: 2-

Aminobenzimida

zole Derivatives

16
(details not

specified)

SW707 (Rectal),

HCV29T

(Bladder), A549

(Lung), T47D

(Breast)

Active [3]

19
(details not

specified)

SW707,

HCV29T, A549,

T47D

Active [3]

20
(details not

specified)

SW707,

HCV29T, A549,

T47D

Active [3]

22
(details not

specified)

SW707,

HCV29T, A549,

T47D

Active [3]
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Series 4: 2-

Aminobenzamide

-Hydroxamate

Hybrids

10a-10j

Containing 1,2,4-

oxadiazole

moiety

U937 (Acute

Monocytic

Myeloid

Leukemia)

Significant

Inhibition
[4]

Key Mechanisms of Action
Substituted 2-aminobenzamides exert their antiproliferative effects through various

mechanisms, often involving the modulation of critical cellular signaling pathways.

Cell Cycle Arrest and Apoptosis Induction
A significant mode of action for many 2-aminobenzamide derivatives is the induction of cell

cycle arrest, primarily at the G0/G1 or G2/M phases, followed by the initiation of programmed

cell death (apoptosis).[1][5] This process is often mediated by the activation of caspases, a

family of proteases that are central to the apoptotic pathway.[1] For instance, active 2-(2-

phenoxyacetamido)benzamides have been shown to cause an arrest of K562 cells in the G0–

G1 phase of the cell cycle, leading to apoptosis through caspase activation.[1] Similarly, certain

2-cinnamamido, 2-(3-phenylpropiolamido), and 2-(3-phenylpropanamido)benzamides induce

an increase in the proportion of cells in the G2/M phase.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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